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Compound of Interest

Compound Name: Phenethyl cinnamate
CAS No.: 63238-64-2
Cat. No.: B3029362
Get Quote
. J

Executive Summary

Phenethyl Cinnamate (CAS 103-53-7) is a carboxylate ester possessing significant
pharmacological potential (anti-tumor, anti-inflammatory) and widespread utility in fragrance
formulation due to its balsamic, rose-like olfactory profile. It is a key bioactive marker in natural
products such as Propolis and Populus bud extracts.

This guide provides a rigorous, self-validating analytical framework for the structural elucidation
and quantification of Phenethyl Cinnamate. Unlike generic protocols, this document integrates
orthogonal detection methods (NMR, HPLC-DAD, GC-MS, FT-IR) to ensure absolute structural
confirmation and purity assessment suitable for pharmaceutical and high-grade cosmetic
applications.

Part 1: Physicochemical Profiling

Before instrumental analysis, the analyte must meet basic physicochemical criteria.
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Property

Specification

Analytical Relevance

Molecular Formula

C17H1602

MW: 252.31 g/mol

Visual inspection for oxidation

Appearance White crystalline powder )
(yellowing).
] ] Purity indicator; broad range
Melting Point 54.0 -56.0 °C o ) -
indicates impurities.
) Dictates HPLC mobile phase
- Soluble in EtOH, ACN, CHCI;;
Solubility ) (Reverse Phase) and NMR
Insoluble in H20
solvent (CDCIs).
High lipophilicity requires high
LogP ~4.37 organic content in HPLC

gradients.

Part 2: Structural Elucidation (The "Fingerprint")
UV-Vis Spectroscopy

Phenethyl Cinnamate exhibits a characteristic absorption profile due to the conjugated

cinnamoyl system.

e Primary Amax:276-280 nm (Cinnamate moiety 1t - 1t* transition).

e Secondary Amax:~308-310 nm (Extended conjugation, often seen in derivatives).

e Protocol: Dissolve 1 mg in 10 mL Methanol. Scan 200—400 nm.

FT-IR Spectroscopy

The infrared spectrum provides immediate functional group confirmation.
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Functional Group Wavenumber (cm—?) Assignment

Strong, sharp stretch

Ester Carbonyl (C=0) 1705 - 1720 )
(conjugated ester).
Conjugated alkene stretch
Alkene (C=C) 1630 — 1640
(trans geometry).
Aromatic Ring 1450, 1495, 1580 C=C ring skeletal vibrations.
Ester C-O-C asymmetric
C-O Stretch 1160 — 1180
stretch.
C-H (Aromatic) > 3000 Weak intensity.

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for confirming the trans stereochemistry and the integrity of the
phenethyl chain.

Solvent: CDCIs (Deuterated Chloroform) Reference: TMS (0.00 ppm)

H NMR Assignment Table (500 MHz)
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o Shift (5, o . Coupling (J, Structural
Position Multiplicity Integration .
ppm) Hz) Insight
] Confirms
Vinyl-a 6.44 Doublet (d) 1H 16.0 ]
trans isomer.
Conjugated
Vinyl-3 7.69 Doublet (d) 1H 16.0 to phenyl
ring.
] Deshielded
Ester -OCHz- 4.41 Triplet (t) 2H 7.0
by oxygen.
Benzylic - ) Benzylic
3.02 Triplet (t) 2H 7.0 B
CH2- position.
Aromatic
) 7.35-7.55 Multiplet 5H Phenyl ring A.
(Cinnamoyl)
Aromatic ) Phenyl ring
7.20-7.35 Multiplet 5H
(Phenethyl) B.

Part 3: Mass Spectrometry & Fragmentation Logic

GC-MS analysis (Electron Impact, 70 eV) is critical for identifying impurities and confirming the

ester linkage. The molecule follows a specific fragmentation pathway dominated by the stability

of the cinnamoyl cation.

Key Diagnostic lons:

m/z 252 [M]+: Molecular ion (often weak).

e m/z 131 (Base Peak): Cinnamoyl cation [Ph-CH=CH-CQO]*. This is the signature peak.

e m/z 104: Styrene radical cation (from phenethyl rearrangement).

e m/z 103: Cinnamoyl cation minus CO ([Ph-CH=CH]*).

e m/z 91: Tropylium ion (characteristic of benzyl/phenethyl groups).
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e m/z 77: Phenyl cation.

Fragmentation Key

Molecular lon

[M]+ m/z 252 Blue: Parent lon Red: Base Peak (Signature)

N
a-Cleavage (C-O bond)\[\leutral Loss

4
Base Peak Phenethyl Radical
Cinnamoyl Cation [Ph-CH2-CH2]
[Ph-CH=CH-CQO]+ m/z 131 (Neutral Loss 105)

Rearrangement \: 54 Da (C2H2CO)

Styrene Cation Phenyl Cation
[Ph-CH=CH2J+ m/z104) \[C6HS]+ m/z77) -

Tropylium lon
[C7HT7]+ m/z 91

Click to download full resolution via product page
Figure 1: Electron Impact (El) Fragmentation Pathway of Phenethyl Cinnamate.
Part 4: Quantitative Protocols

Method A: High-Performance Liquid Chromatography
(HPLC-DAD)

Recommended for purity assessment and quantification in complex matrices (e.g., Propolis).
 Instrument: HPLC with Diode Array Detector (DAD).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 um).
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¢ Mobile Phase:

o Solvent A: 0.1% Formic Acid in Water (Milli-Q).

o Solvent B: Acetonitrile (HPLC Grade).
» Flow Rate: 1.0 mL/min.
e Column Temp: 30 °C.
e Injection Volume: 10 pL.
o Detection:
o Signal: 280 nm (General Aromatic).

o Reference: 360 nm.

o Spectral Scan: 200400 nm (to confirm identity via UV profile).

Gradient Program:

Time (min) % Solvent A (Water) % Solvent B (ACN)
0.0 60 40
15.0 10 90
18.0 10 90
18.1 60 40
| 23.0] 60| 40 |

Validation Criteria:

» Retention Time: Expect elution around 12-14 minutes (highly dependent on

column/gradient).

e Linearity: R2>0.999 (Range: 10 — 500 pg/mL).
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e Resolution: R > 2.0 from nearest impurity (often Cinnamic Acid or Phenethyl Alcohol).

Method B: Gas Chromatography (GC-MS)

Recommended for residual solvent analysis and volatile impurity profiling.
e Column: DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 pm film).
e Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).
e Inlet: Split 20:1 @ 250 °C.
e Oven Program:
o Hold 60 °C for 1 min.
o Ramp 10 °C/min to 280 °C.
o Hold 5 min.
o Transfer Line: 280 °C.

e MS Source: 230 °C.

Part 5: Analytical Workflow Diagram

This flowchart guides the analyst through the logical sequence of characterization, ensuring no
step is skipped.
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Figure 2: Integrated Analytical Workflow for Phenethyl Cinnamate Characterization.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3029362/docs?utm_src=pdf-body-img#analytical-methods-for-phenethyl-cinnamate-characterization
https://www.benchchem.com/product/b3029362/docs?utm_src=pdf-body#analytical-methods-for-phenethyl-cinnamate-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

» National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 7654, Phenethyl cinnamate. PubChem. Available at: [Link]

e ScenTree. Phenylethyl cinnamate (CAS N° 103-53-7) - Olfactory Profile and
Physicochemical Data. ScenTree SAS.[1] Available at: [Link]

e The Good Scents Company. Phenethyl cinnamate - Organoleptic Properties and Safety
Data. The Good Scents Company. Available at: [Link]

e NIST Mass Spectrometry Data Center. Phenethyl cinnamate Mass Spectrum (Electron
lonization). NIST Chemistry WebBook, SRD 69. Available at: [Link]

e Bankova, V., et al. (2019). "Propolis: recent advances in chemistry and plant origin."
Apidologie, 31(1), 3-15. (Context for HPLC analysis of cinnamates in natural matrices).
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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